
Ferric ammonium edta molecular weight and
formula for calculations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric ammonium edta

Cat. No.: B13819402 Get Quote

Technical Guide to Ferric Ammonium EDTA
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ferric Ammonium EDTA, a

coordination complex widely utilized in various scientific and industrial applications. It covers

the fundamental chemical properties, essential calculations for laboratory use, and detailed

experimental protocols.

Core Properties and Specifications
Ferric Ammonium EDTA, also known as Ammonium ferric edetate, is a stable, water-soluble

source of iron(III). Its primary function is to chelate the ferric ion (Fe³⁺), keeping it soluble and

bioavailable in solution, particularly at neutral to alkaline pH where it would otherwise

precipitate as insoluble hydroxides. This property makes it invaluable in cell culture, agriculture,

and chemical manufacturing.[1]

The key quantitative data for this compound are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆FeN₃O₈ [2][3][4][5]

Molecular Weight 362.1 g/mol [2][3][4]

CAS Number 21265-50-9 [2][6][7]

Appearance

Yellow-brown crystalline

powder or a red-brown liquid

(in solution)

[2][3][8]

Solubility
Soluble in water and acids;

slightly soluble in ethanol
[2][3]

Boiling Point 614.2°C [2][7]

pH (1% Solution) 7.0 - 8.5 [8][9]

Calculations for Solution Preparation
Accurate preparation of solutions is critical for experimental reproducibility. The following

formulas are fundamental for working with Ferric Ammonium EDTA.

Calculating Mass for a Molar Solution
To prepare a solution of a specific molarity (M), use the following formula:

Mass (g) = Desired Molarity (mol/L) x Volume of Solution (L) x Molecular Weight ( g/mol )

Molecular Weight (MW): 362.1 g/mol

Example: To prepare 500 mL (0.5 L) of a 10 mM (0.010 mol/L) stock solution:

Mass (g) = 0.010 mol/L x 0.5 L x 362.1 g/mol = 1.81 g

The logical workflow for this calculation is visualized below.
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Caption: Workflow for calculating the mass of Ferric Ammonium EDTA required.

Preparing Dilutions from a Stock Solution
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To dilute a concentrated stock solution to a working concentration, use the dilution formula:

M₁V₁ = M₂V₂

Where:

M₁ = Molarity of the stock solution

V₁ = Volume of the stock solution to use

M₂ = Desired molarity of the final solution

V₂ = Desired volume of the final solution

Example: To prepare 100 mL of a 100 µM solution from a 10 mM stock solution:

Rearrange the formula: V₁ = (M₂V₂) / M₁

Ensure units are consistent (e.g., M₂ = 100 µM = 0.1 mM).

V₁ = (0.1 mM x 100 mL) / 10 mM = 1 mL

Therefore, add 1 mL of the 10 mM stock solution to 99 mL of the diluent.

Experimental Protocols
The following provides a detailed methodology for the preparation of a Ferric Ammonium
EDTA stock solution from its constituent components. This method is advantageous as it does

not introduce other ions like sodium or chloride.

Protocol: Preparation of 100 mM Ferric Ammonium
EDTA Stock Solution
Objective: To prepare a 100 mM aqueous stock solution of Ferric Ammonium EDTA
(NH₄[Fe(EDTA)]) for use as a reagent or supplement in applications like cell culture media.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b13819402?utm_src=pdf-body
https://www.benchchem.com/product/b13819402?utm_src=pdf-body
https://www.benchchem.com/product/b13819402?utm_src=pdf-body
https://www.benchchem.com/product/b13819402?utm_src=pdf-body
https://www.benchchem.com/product/b13819402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13819402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylenediaminetetraacetic acid (EDTA, free acid form), MW: 292.24 g/mol

Ferric Chloride (FeCl₃), anhydrous, MW: 162.2 g/mol (or Ferric Chloride hexahydrate,

FeCl₃·6H₂O, MW: 270.3 g/mol )

Ammonium Hydroxide (NH₄OH), ~28% aqueous solution

High-purity water (e.g., Milli-Q or deionized)

Magnetic stirrer and stir bar

pH meter

Beakers and graduated cylinders

0.22 µm sterile filter unit

Methodology:

Dissolve EDTA:

Add ~700 mL of high-purity water to a 1 L beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Weigh 29.22 g of EDTA (free acid) and add it to the water. The EDTA will not dissolve at

this stage, forming a white slurry.

Form Ammonium EDTA:

While stirring vigorously, slowly add ammonium hydroxide solution dropwise.

Monitor the pH. Continue adding ammonia until all the EDTA powder has dissolved and

the solution becomes clear. The pH will be in the alkaline range (typically pH 8-9).

Add Ferric Salt:

In a separate beaker, weigh 16.22 g of anhydrous ferric chloride (or 27.03 g of the

hexahydrate form).
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Dissolve the ferric chloride in ~100 mL of high-purity water. The solution will be acidic and

yellow/orange.

Slowly add the ferric chloride solution to the stirring ammonium EDTA solution. The

solution will turn a deep reddish-brown color.

pH Adjustment:

Allow the solution to stir for 30-60 minutes to ensure the chelation reaction is complete.

Calibrate a pH meter and measure the pH of the solution.

Adjust the pH to between 6.5 and 7.0 using ammonium hydroxide (to raise pH) or a dilute

acid like acetic acid (to lower pH) as needed. A pH of ~6.5 is often optimal for stability.

Final Volume and Sterilization:

Carefully transfer the solution to a 1 L graduated cylinder.

Add high-purity water to bring the final volume to exactly 1000 mL (1 L).

For biological applications, sterile-filter the solution through a 0.22 µm filter into a sterile

storage bottle.

Storage:

Store the solution in a tightly sealed, light-protected (amber or wrapped) bottle at 2-8°C.[7]

Properly prepared, the solution is stable for several months.

The experimental workflow for this protocol is depicted below.
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Caption: Experimental workflow for preparing a Ferric Ammonium EDTA stock solution.

Mechanism of Action: Chelation
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The primary role of Ferric Ammonium EDTA is to act as a chelating agent for the Fe³⁺ ion.

The EDTA molecule envelops the central iron ion, forming six coordinate bonds (four with

oxygen atoms and two with nitrogen atoms) in a stable octahedral arrangement.[2] This

complex prevents the iron from reacting with other ions in the solution, thereby maintaining its

solubility and availability for uptake by cells or for use in chemical reactions.[1][10]

Logical Diagram of Chelation

Components in Solution

Stable Complex

Fe³⁺

Ferric Ammonium EDTA
(Soluble Iron Source)

Chelation

EDTA⁴⁻ NH₄⁺
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Caption: Logical diagram showing the chelation of a ferric ion by EDTA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13819402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13819402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

